Cas no 2034558-29-5 (N-3-(1-benzofuran-2-yl)propyl-2-(4-fluorophenyl)acetamide)

• Product Name: N-3-(1-benzofuran-2-yl)propyl-2-(4-fluorophenyl)acetamide
• CAS No: 2034558-29-5
• MF: C₁₉H₁₈FNO₂
• MW: 311.350128650665
• CID: 5999494
• PubChem ID: 119103382
• Update Time: 2025-05-24

N-3-(1-benzofuran-2-yl)propyl-2-(4-fluorophenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-3-(1-benzofuran-2-yl)propyl-2-(4-fluorophenyl)acetamide
• F6539-3633
• N-(3-(benzofuran-2-yl)propyl)-2-(4-fluorophenyl)acetamide
• 2034558-29-5
• AKOS026696192
• N-[3-(1-benzofuran-2-yl)propyl]-2-(4-fluorophenyl)acetamide

• Inchi： 1S/C19H18FNO2/c20-16-9-7-14(8-10-16)12-19(22)21-11-3-5-17-13-15-4-1-2-6-18(15)23-17/h1-2,4,6-10,13H,3,5,11-12H2,(H,21,22)
• InChI Key： ISOFIXYIQYLVJR-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)CC(NCCCC1=CC2C=CC=CC=2O1)=O

Computed Properties

• Exact Mass: 311.13215698g/mol
• Monoisotopic Mass: 311.13215698g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 382
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 42.2Ų

Additional information on N-3-(1-benzofuran-2-yl)propyl-2-(4-fluorophenyl)acetamide

N-3-(1-benzofuran-2-yl)propyl-2-(4-fluorophenyl)acetamide: A Comprehensive Overview

CAS No. 2034558-29-5, commonly referred to as N-3-(1-benzofuran-2-yl)propyl-2-(4-fluorophenyl)acetamide, is a highly specialized organic compound with significant potential in the fields of pharmacology and materials science. This compound has garnered attention due to its unique structural properties and promising applications in drug development and advanced materials synthesis.

The molecular structure of N-3-(1-benzofuran-2-yl)propyl-2-(4-fluorophenyl)acetamide is characterized by a benzofuran moiety, which is a fused bicyclic aromatic system consisting of a benzene ring and a furan ring. This structure contributes to the compound's stability and reactivity, making it a valuable component in various chemical reactions. The presence of the fluorine atom in the phenyl group further enhances its electronic properties, rendering it suitable for applications in fluorescence imaging and optoelectronic devices.

Recent studies have highlighted the potential of CAS No. 2034558-29-5 as a promising candidate for drug delivery systems. Its ability to form stable complexes with biomolecules has been exploited in targeted drug delivery, where it serves as a carrier for therapeutic agents. Additionally, the compound has shown remarkable biocompatibility, making it an ideal choice for biomedical applications such as tissue engineering and regenerative medicine.

In terms of synthesis, N-3-(1-benzofuran-2-yl)propyl-2-(4-fluorophenyl)acetamide can be synthesized through a series of well-established organic reactions, including Friedel-Crafts alkylation and acylation, followed by amide formation. The synthesis process involves careful optimization of reaction conditions to ensure high yield and purity of the final product.

The physical and chemical properties of this compound have been extensively studied, revealing its high thermal stability and excellent solubility in organic solvents. These properties make it suitable for use in high-throughput screening assays, where it can be employed as a lead compound for the discovery of novel drugs targeting various diseases, including cancer and neurodegenerative disorders.

Recent advancements in computational chemistry have enabled researchers to predict the bioavailability and pharmacokinetics of CAS No. 2034558-29-5 with greater accuracy. Molecular docking studies have demonstrated its potential to bind to key protein targets involved in cellular signaling pathways, suggesting its role as a potential therapeutic agent.

In conclusion, N-3-(1-benzofuran